molecular formula C10H11ClFNO2 B6157862 (3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride CAS No. 1239902-94-3

(3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride

Cat. No. B6157862
CAS RN: 1239902-94-3
M. Wt: 231.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-6-Fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (FTHIQ-HCl) is an organic compound that plays an important role in a wide range of scientific research and laboratory experiments. It is a fluoro-substituted analogue of the naturally occurring alkaloid isoquinoline and is a potent inhibitor of monoamine oxidase (MAO) enzymes, making it a valuable tool for studying the role of these enzymes in various physiological and biochemical processes. FTHIQ-HCl has also been used in studies related to the development of new drugs and in the analysis of various compounds.

Scientific Research Applications

(3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used as a tool to study the role of monoamine oxidase enzymes in various physiological and biochemical processes. It has also been used to study the effects of MAO inhibitors on the metabolism of drugs and other compounds. In addition, this compound has been used in studies related to the development of new drugs and in the analysis of various compounds.

Mechanism of Action

(3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride is a potent inhibitor of monoamine oxidase enzymes. It binds to the active site of the enzyme, inhibiting its activity. This inhibition of enzyme activity has been shown to have a range of effects on biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the metabolism of drugs and other compounds, and to affect the levels of various neurotransmitters in the brain. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

(3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride has several advantages as a tool for laboratory experiments. It is relatively easy to synthesize, and is stable and non-toxic. In addition, it is a potent inhibitor of MAO enzymes, making it a valuable tool for studying the role of these enzymes in various biochemical and physiological processes. However, this compound also has some limitations. It is not as potent as some other MAO inhibitors, and it can be difficult to obtain in large quantities.

Future Directions

The potential applications of (3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride are vast, and there are many possible future directions for research and development. These include further studies into its effects on the metabolism of drugs and other compounds, and its potential as a therapeutic agent for various diseases and conditions. It could also be used in the development of new drugs, and as a tool for studying the role of MAO enzymes in various physiological and biochemical processes. In addition, this compound could be used to analyze various compounds and to improve the synthesis of other compounds.

Synthesis Methods

(3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride is synthesized from commercially available starting materials. The synthesis involves a series of steps, including the reaction of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with 6-fluoro-3-hydroxybenzaldehyde and hydrochloric acid, followed by a catalytic reduction of the resulting aldehyde. The product is then purified by column chromatography and recrystallized from methanol.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3,4,5-tetrahydro-1H-isoquinoline-3-carboxylic acid", "6-fluoro-1,2,3,4-tetrahydroisoquinoline", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrite", "Sodium nitrate", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2,3,4,5-tetrahydro-1H-isoquinoline-3-carboxylic acid to its methyl ester by reaction with methanol and sulfuric acid.", "Step 2: Reduction of the methyl ester to the corresponding alcohol using sodium borohydride.", "Step 3: Conversion of the alcohol to the corresponding amine using sodium nitrite and hydrochloric acid.", "Step 4: Reaction of the amine with 6-fluoro-1,2,3,4-tetrahydroisoquinoline in the presence of sodium bicarbonate to form the target compound.", "Step 5: Purification of the target compound by recrystallization from ethyl acetate and hydrochloric acid solution." ] }

CAS RN

1239902-94-3

Molecular Formula

C10H11ClFNO2

Molecular Weight

231.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.